Cas no 93803-25-9 (Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt)

Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt structure
93803-25-9 structure
Product Name:Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt
CAS No:93803-25-9
MF:C9H11NO4S
MW:229.25294137001
CID:805264
PubChem ID:16205795
Update Time:2025-04-19

Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt
    • 2-formyl-1-(3-sulphonatopropyl)pyridinium
    • 3-(2-formylpyridin-1-ium-1-yl)propane-1-sulfonate
    • Pyridinium, 2-formyl-1-(3-sulfopropyl)-, inner salt
    • NS00064193
    • DTXSID001224059
    • EINECS 298-295-6
    • 2-FORMYL-1-(3-SULFONATOPROPYL)PYRIDINIUM
    • 93803-25-9
    • Inchi: 1S/C9H11NO4S/c11-8-9-4-1-2-5-10(9)6-3-7-15(12,13)14/h1-2,4-5,8H,3,6-7H2
    • InChI Key: XNYJHHBIOBNSOL-UHFFFAOYSA-N
    • SMILES: S(CCC[N+]1C=CC=CC=1C=O)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 229.04087901g/mol
  • Monoisotopic Mass: 229.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 86.5Ų
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